Cas no 1806029-69-5 (5-(Difluoromethyl)-6-methylnicotinonitrile)

5-(Difluoromethyl)-6-methylnicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of a difluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The nitrile functionality offers versatility for further derivatization, enabling the construction of heterocyclic scaffolds. Its structural features, including the electron-withdrawing difluoromethyl and nitrile groups, contribute to its reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly relevant in the development of enzyme inhibitors and crop protection agents due to its favorable physicochemical properties. High purity and consistent quality ensure reliable performance in synthetic applications.
5-(Difluoromethyl)-6-methylnicotinonitrile structure
1806029-69-5 structure
Product Name:5-(Difluoromethyl)-6-methylnicotinonitrile
CAS No:1806029-69-5
MF:C8H6F2N2
MW:168.143448352814
CID:4933165
Update Time:2025-10-31

5-(Difluoromethyl)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-6-methylnicotinonitrile
    • 5-Cyano-3-(difluoromethyl)-2-methylpyridine
    • Inchi: 1S/C8H6F2N2/c1-5-7(8(9)10)2-6(3-11)4-12-5/h2,4,8H,1H3
    • InChI Key: XLIJCRAURQEXSC-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C#N)=CN=C1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7

5-(Difluoromethyl)-6-methylnicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A020005925-250mg
5-Cyano-3-(difluoromethyl)-2-methylpyridine
1806029-69-5 97%
250mg
$673.20 2022-04-01
Alichem
A020005925-500mg
5-Cyano-3-(difluoromethyl)-2-methylpyridine
1806029-69-5 97%
500mg
$931.00 2022-04-01
Alichem
A020005925-1g
5-Cyano-3-(difluoromethyl)-2-methylpyridine
1806029-69-5 97%
1g
$1,713.60 2022-04-01

Additional information on 5-(Difluoromethyl)-6-methylnicotinonitrile

Introduction to 5-(Difluoromethyl)-6-methylnicotinonitrile (CAS No. 1806029-69-5)

5-(Difluoromethyl)-6-methylnicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806029-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinamide derivatives family, characterized by its unique structural and functional properties. The presence of a difluoromethyl group and a methyl substituent at specific positions on the nicotinonitrile backbone imparts distinct reactivity and biological potential, making it a valuable scaffold for drug discovery and development.

The difluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This modification has been strategically employed in the design of various therapeutic agents to improve their pharmacokinetic profiles. In contrast, the methyl group at the 6-position contributes to steric hindrance and electronic modulation, further influencing the compound's interactions with biological targets. These structural attributes make 5-(Difluoromethyl)-6-methylnicotinonitrile a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its application in preclinical and clinical studies. The growing interest in fluorinated compounds stems from their ability to modulate enzyme activity, receptor binding, and drug transport mechanisms. For instance, fluorine atoms can increase lipophilicity, reduce susceptibility to metabolic degradation, and enhance receptor selectivity. These properties are particularly relevant in the development of next-generation therapeutics targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In the context of oncology research, 5-(Difluoromethyl)-6-methylnicotinonitrile has been investigated for its potential role in inhibiting key enzymes involved in tumor metabolism and proliferation. Studies have demonstrated that fluorinated nicotinamide derivatives can disrupt metabolic pathways critical for cancer cell survival, such as polyamine biosynthesis and pyrimidine metabolism. The difluoromethyl group plays a pivotal role in these interactions by enhancing binding affinity to target enzymes like ornithine decarboxylase (ODC) and dihydrofolate reductase (DHFR). Such findings highlight the compound's therapeutic promise in developing novel anti-cancer agents.

Moreover, the compound's structural framework aligns with emerging trends in drug design that emphasize modularity and versatility. By serving as a versatile intermediate, 5-(Difluoromethyl)-6-methylnicotinonitrile can be further functionalized to generate libraries of analogs with tailored biological activities. This approach leverages combinatorial chemistry and high-throughput screening techniques to identify lead compounds with optimized pharmacological properties. The integration of computational modeling and machine learning algorithms has further accelerated this process by predicting novel molecular interactions and optimizing synthetic routes.

The pharmacological profile of 5-(Difluoromethyl)-6-methylnicotinonitrile is also influenced by its solubility characteristics, which are critical for formulation development. The presence of polar functional groups like nitriles enhances water solubility, facilitating oral or parenteral administration. However, achieving an optimal balance between solubility and stability remains a key challenge in drug formulation. Advanced techniques such as prodrug design and co-crystallization have been explored to improve bioavailability while maintaining efficacy.

Regulatory considerations play a significant role in the commercialization of novel pharmaceutical compounds like 5-(Difluoromethyl)-6-methylnicotinonitrile. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Additionally, preclinical safety studies are essential to assess potential toxicity profiles before human trials commence. The growing emphasis on personalized medicine has also prompted researchers to investigate how genetic variations influence individual responses to this compound, paving the way for targeted therapeutic strategies.

The synthesis of 5-(Difluoromethyl)-6-methylnicotinonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in catalytic systems have enabled more sustainable synthetic routes by reducing waste generation and energy consumption. For example, transition metal-catalyzed cross-coupling reactions have been optimized for introducing fluorine atoms into organic molecules with high efficiency. Such advancements not only improve cost-effectiveness but also align with global efforts toward green chemistry principles.

In conclusion,5-(Difluoromethyl)-6-methylnicotinonitrile (CAS No. 1806029-69-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The strategic placement of functional groups enhances its biological activity while enabling diverse synthetic modifications for drug development purposes. As research continues to uncover new therapeutic potentials,this compound is poised to play an integral role in addressing unmet medical needs across various disease indications.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司